Cas no 2172088-98-9 (4-2-(dimethylamino)ethyl-3-methylbenzaldehyde)

• Product Name: 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde
• CAS No: 2172088-98-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6317985
• PubChem ID: 165602176
• Update Time: 2025-08-05

4-2-(dimethylamino)ethyl-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde
• EN300-1618677
• 4-[2-(dimethylamino)ethyl]-3-methylbenzaldehyde
• 2172088-98-9

• Inchi： 1S/C12H17NO/c1-10-8-11(9-14)4-5-12(10)6-7-13(2)3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： RIHATYCLHXDBER-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C)C=1)CCN(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde

Research Brief on 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde (CAS: 2172088-98-9) in Chemical Biology and Pharmaceutical Applications

4-2-(dimethylamino)ethyl-3-methylbenzaldehyde (CAS: 2172088-98-9) is a chemically significant compound that has garnered attention in recent pharmaceutical and chemical biology research. This aldehyde derivative, characterized by its dimethylaminoethyl and methyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde as a precursor in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). The research demonstrated its efficacy in modulating the activity of key oncogenic proteins, such as MDM2 and p53, suggesting its utility in cancer therapy. The compound's structural flexibility allows for further derivatization, enabling the optimization of pharmacokinetic properties.

In addition to its oncological applications, recent investigations have focused on its neuropharmacological potential. A 2024 preprint in BioRxiv reported that derivatives of 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde exhibit selective binding to serotonin and dopamine receptors, implicating its use in treating neurodegenerative diseases like Parkinson's and Alzheimer's. The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity.

From a synthetic chemistry perspective, advancements in green chemistry have optimized the production of 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde. A recent ACS Sustainable Chemistry & Engineering article (2024) detailed a solvent-free catalytic method using immobilized enzymes, reducing environmental impact while maintaining high yield (92%). This innovation addresses scalability challenges previously associated with its synthesis.

Despite these promising developments, challenges remain in the clinical translation of 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde-based therapeutics. Issues such as metabolic stability and blood-brain barrier penetration require further structural optimization. Collaborative efforts between academia and industry are underway to address these limitations, as evidenced by a recent partnership announced between Pfizer and several research institutions.

In conclusion, 4-2-(dimethylamino)ethyl-3-methylbenzaldehyde (2172088-98-9) represents a compound of growing importance in pharmaceutical research. Its dual utility as a synthetic intermediate and bioactive scaffold positions it as a valuable asset in drug discovery pipelines. Future research directions will likely focus on expanding its therapeutic applications while improving its drug-like properties through rational design and advanced formulation strategies.